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  3. 3-[[(7R,10R,13S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid
3-[[(7R,10R,13S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid 3-[[(7R,10R,13S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid
Brand Name: Vulcanchem
CAS No.: 121748-46-7
VCID: VC20869161
InChI: InChI=1S/C24H34O5S/c1-23-8-5-15(26)11-14(23)12-20(30-10-7-21(28)29)22-17-4-3-16(19(27)13-25)24(17,2)9-6-18(22)23/h11,16-18,20,22,25H,3-10,12-13H2,1-2H3,(H,28,29)/t16-,17?,18?,20-,22?,23+,24-/m1/s1
SMILES: CC12CCC3C(C1CCC2C(=O)CO)C(CC4=CC(=O)CCC34C)SCCC(=O)O
Molecular Formula: C24H34O5S
Molecular Weight: 434.6 g/mol

3-[[(7R,10R,13S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid

CAS No.: 121748-46-7

Cat. No.: VC20869161

Molecular Formula: C24H34O5S

Molecular Weight: 434.6 g/mol

* For research use only. Not for human or veterinary use.

3-[[(7R,10R,13S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid - 121748-46-7

Specification

CAS No. 121748-46-7
Molecular Formula C24H34O5S
Molecular Weight 434.6 g/mol
IUPAC Name 3-[[(7R,10R,13S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid
Standard InChI InChI=1S/C24H34O5S/c1-23-8-5-15(26)11-14(23)12-20(30-10-7-21(28)29)22-17-4-3-16(19(27)13-25)24(17,2)9-6-18(22)23/h11,16-18,20,22,25H,3-10,12-13H2,1-2H3,(H,28,29)/t16-,17?,18?,20-,22?,23+,24-/m1/s1
Standard InChI Key ZHFOMNGXYBGRRA-WMCNZFQOSA-N
Isomeric SMILES C[C@]12CCC3C(C1CC[C@@H]2C(=O)CO)[C@@H](CC4=CC(=O)CC[C@]34C)SCCC(=O)O
SMILES CC12CCC3C(C1CCC2C(=O)CO)C(CC4=CC(=O)CCC34C)SCCC(=O)O
Canonical SMILES CC12CCC3C(C1CCC2C(=O)CO)C(CC4=CC(=O)CCC34C)SCCC(=O)O

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